Cas no 67534-57-0 (Ethanedione, 1,1'-(2,6-pyridinediyl)bis[2-phenyl-)

• Product Name: Ethanedione, 1,1'-(2,6-pyridinediyl)bis[2-phenyl-
• CAS No: 67534-57-0
• MF: C₂₁H₁₃NO₄
• MW: 343.332225561142
• CID: 394677
• PubChem ID: 15305673
• Update Time: 2025-04-19

Ethanedione, 1,1'-(2,6-pyridinediyl)bis[2-phenyl- Chemical and Physical Properties

Names and Identifiers

• 1-[6-(2-oxo-2-phenylacetyl)pyridin-2-yl]-2-phenylethane-1,2-dione
• DTXSID40571188
• SCHEMBL11632680
• 67534-57-0
• 1,1'-(Pyridine-2,6-diyl)bis(phenylethane-1,2-dione)
• Ethanedione, 1,1'-(2,6-pyridinediyl)bis[2-phenyl-

• Inchi： 1S/C21H13NO4/c23-18(14-8-3-1-4-9-14)20(25)16-12-7-13-17(22-16)21(26)19(24)15-10-5-2-6-11-15/h1-13H
• InChI Key： DZAIHRYPOZQLKM-UHFFFAOYSA-N
• SMILES： O=C(C(C1C=CC=CC=1)=O)C1C=CC=C(C(C(C2C=CC=CC=2)=O)=O)N=1

Computed Properties

• Exact Mass: 343.08449
• Monoisotopic Mass: 343.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 510
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 81.2Ų

Experimental Properties

• PSA: 81.17